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Compound of Interest

Compound Name: Fast Red ITR

Cat. No.: B1265623 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Fast Red ITR, also known by its Colour Index name C.I. Azoic Diazo Component 42, is a

versatile organic compound widely utilized as a chromogen in various histological and

immunohistochemical (IHC) staining protocols.[1][2] Its primary application lies in the detection

of alkaline phosphatase (AP) activity, where it forms a distinct, stable red precipitate at the site

of enzymatic action, enabling the visualization of specific cells or tissues.[1][2][3] This technical

guide provides an in-depth overview of the chemical properties of Fast Red ITR, detailed

experimental protocols for their determination, and a visualization of its application in a typical

IHC workflow.

Chemical and Physical Properties
Fast Red ITR is chemically identified as 3-Amino-N,N-diethyl-4-methoxybenzenesulfonamide.

[1][4] Its fundamental properties are summarized in the tables below for easy reference and

comparison.

Table 1: General Chemical Properties of Fast Red ITR

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 8 Tech Support

https://www.benchchem.com/product/b1265623?utm_src=pdf-interest
https://www.benchchem.com/product/b1265623?utm_src=pdf-body
https://datasheets.scbt.com/sc-215022.pdf
https://www.madhavchemicals.com/fast-red-itr-base-2671041.html
https://datasheets.scbt.com/sc-215022.pdf
https://www.madhavchemicals.com/fast-red-itr-base-2671041.html
https://www.quora.com/How-will-you-determine-the-solubility-of-a-solid-in-a-liquid-solvent
https://www.benchchem.com/product/b1265623?utm_src=pdf-body
https://www.benchchem.com/product/b1265623?utm_src=pdf-body
https://datasheets.scbt.com/sc-215022.pdf
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB8765239.htm
https://www.benchchem.com/product/b1265623?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1265623?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Reference

CAS Number 97-35-8 [1][2][5]

Molecular Formula C₁₁H₁₈N₂O₃S [1][2][5]

Molecular Weight 258.34 g/mol [1][2][5]

Synonyms

Fast Red ITR Base, Azoic

Diazo Component 42, N1,N1-

Diethyl-4-

methoxymetanilamide

[1][4]

Colour Index 37150 [5]

Table 2: Physical Properties of Fast Red ITR
Property Value Reference

Appearance
White to light yellow to light

orange powder/crystal
[1]

Melting Point 102-107 °C [1][5]

Solubility

    in Water 1 mg/mL [5]

    in Ethanol
10 mg/mL (dark red-brown

solution)
[5]

    in Chloroform:Methanol (1:1) 1% [5]

Spectral Data λmax ~226 nm [5]

Storage Room temperature [1][5]

Experimental Protocols
Detailed methodologies for the determination of key chemical and physical properties of Fast
Red ITR are provided below. These are general standard laboratory procedures applicable to

solid organic compounds.
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Determination of Melting Point (Capillary Method)
This protocol outlines the standard procedure for determining the melting point range of a solid

organic compound like Fast Red ITR using a melting point apparatus.

Materials:

Melting point apparatus

Capillary tubes (sealed at one end)

Fast Red ITR sample (powdered)

Mortar and pestle (if sample is not a fine powder)

Spatula

Procedure:

Sample Preparation: Ensure the Fast Red ITR sample is completely dry and in a fine

powdered form. If necessary, gently grind the crystals using a mortar and pestle.

Loading the Capillary Tube: Press the open end of a capillary tube into the powdered

sample. A small amount of the solid will be forced into the tube.

Packing the Sample: Invert the capillary tube and tap the sealed end gently on a hard

surface to pack the solid down. The packed sample should be approximately 2-3 mm in

height.

Instrument Setup: Place the loaded capillary tube into the heating block of the melting point

apparatus.

Rapid Determination (Optional): If the approximate melting point is unknown, perform a rapid

heating run (10-20 °C/minute) to get a rough estimate.

Accurate Determination: For an accurate measurement, set the heating rate to a slow and

steady 1-2 °C per minute. Start heating from a temperature approximately 10-15 °C below

the expected melting point.
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Observation: Observe the sample through the magnifying lens. Record the temperature at

which the first drop of liquid appears (the beginning of the melting range) and the

temperature at which the last solid crystal melts (the end of the melting range).

Reporting: The melting point is reported as a range from the temperature of initial melting to

the temperature of complete melting.

Determination of Solubility
This protocol describes a general method to determine the solubility of a solid compound in a

given solvent at a specific temperature.

Materials:

Fast Red ITR sample

Selected solvent (e.g., water, ethanol)

Test tubes or small flasks with stoppers

Analytical balance

Volumetric flasks and pipettes

Constant temperature water bath or incubator

Magnetic stirrer and stir bars (optional)

Filtration apparatus (e.g., syringe filter)

UV-Vis spectrophotometer or other suitable analytical instrument

Procedure:

Preparation of a Saturated Solution:

Add an excess amount of Fast Red ITR to a known volume of the solvent in a test tube or

flask.
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Seal the container and place it in a constant temperature bath (e.g., 25 °C).

Agitate the mixture for a prolonged period (e.g., 24 hours) to ensure equilibrium is

reached. A magnetic stirrer can be used for this purpose.

Separation of Undissolved Solid:

Allow the mixture to stand in the constant temperature bath for a few hours to let the

excess solid settle.

Carefully withdraw a known volume of the supernatant (the clear, saturated solution) using

a pipette, ensuring no solid particles are transferred. Alternatively, filter the solution using a

syringe filter pre-equilibrated to the same temperature.

Quantification of Dissolved Solute:

Accurately dilute the collected saturated solution to a concentration that falls within the

linear range of a pre-established calibration curve.

Measure the concentration of Fast Red ITR in the diluted solution using a suitable

analytical method, such as UV-Vis spectrophotometry at its λmax.

Calculation of Solubility:

Calculate the concentration of the original saturated solution by accounting for the dilution

factor.

Express the solubility in appropriate units, such as mg/mL or g/100 mL.

Application in Immunohistochemistry
Fast Red ITR is a key reagent in immunohistochemistry for the detection of alkaline

phosphatase. The following diagram illustrates the general workflow of an IHC experiment

utilizing Fast Red ITR as the chromogen.
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Immunohistochemistry workflow using Fast Red ITR.
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Safety and Handling
Fast Red ITR should be handled with appropriate laboratory safety precautions. It is advisable

to consult the Material Safety Data Sheet (MSDS) for detailed information on potential hazards,

handling, storage, and disposal. In general, it should be stored in a cool, dry, and well-

ventilated area.[2] Personal protective equipment, including gloves and safety glasses, should

be worn when handling the compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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